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Compound of Interest

Compound Name: 4'-Fluoro-2'-nitroacetanilide

Cat. No.: B181082

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 4'-Fluoro-2'-nitroacetanilide. Researchers, scientists, and drug development
professionals should adhere to these guidelines to ensure personal safety and minimize
environmental impact.

Chemical Identifier:

Property Value

Chemical Name 4'-Fluoro-2'-nitroacetanilide

Molecular Formula CsH7FN203

Molecular Weight 198.15 g/mol

CAS Number 448-39-5

Appearance Light yellow to yellow to orange powder or
crystal

Melting Point 71-74°C

Hazard Identification and GHS Classification

4'-Fluoro-2'-nitroacetanilide is classified as a hazardous substance. The following table
summarizes its GHS classifications based on available data.[1]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2A

irritation[1][2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1]

Signal Word: Warning

Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate Personal
Protective Equipment (PPE), is mandatory when handling this chemical.
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PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to EN
166 or OSHA 29 CFR
1910.133 standards.[3]

Eye Protection Safety Goggles

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.[3][4]

Nitrile gloves are a suitable
choice for short-term
protection. Double-gloving is
recommended for handling
Hand Protection Chemical-resistant gloves corrosive or readlly absorbed
compounds.[3][5] Always
inspect gloves for integrity
before each use and change
them immediately upon

contamination.[3][6]

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.[3][5]

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood.[3][7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial when working with 4'-Fluoro-2'-nitroacetanilide.

o Preparation and Engineering Controls:
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o All handling of 4'-Fluoro-2'-nitroacetanilide powder should occur within a certified
chemical fume hood to minimize inhalation exposure.[3][5]

o Ensure that an eyewash station and a safety shower are readily accessible.[3]

o Weighing and Transfer:

o Conduct all weighing and transfer operations within a fume hood to contain any dust.

o Avoid the formation of dust during handling.[3][6]

e During the Experiment:

[¢]

Keep all containers with 4'-Fluoro-2'-nitroacetanilide clearly labeled.

[e]

Avoid contact with skin and eyes.[3][6]

o

Do not eat, drink, or smoke in the laboratory.[3]

[¢]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[3]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7][9]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[10]
e Chemical Waste:

o Dispose of contents and container to an approved waste disposal plant.[9][10]

o Do not mix with other waste.[10]

o Segregate halogenated organic waste from non-halogenated waste.[11]
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o Contaminated Materials:
o Handle uncleaned containers like the product itself.[10]

o Dispose of contaminated gloves and other disposable PPE as hazardous waste in
accordance with applicable laws and good laboratory practices.[6]

Spill Management Protocol
o Evacuate: Evacuate personnel from the immediate spill area.[3]

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.[3]

» Don PPE: Put on the appropriate PPE, including respiratory protection.[3]

o Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust.[3][9]

o Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials for disposal as hazardous waste.[3]

Experimental Workflow for Handling 4'-Fluoro-2'-nitroacetanilide
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Workflow for Handling 4'-Fluoro-2'-nitroacetanilide
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Caption: A flowchart outlining the key steps for safely handling 4'-Fluoro-2'-nitroacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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